Cas no 88238-55-5 (Benzoic acid, 2-(1-oxo-2-propenyl)-)

Benzoic acid, 2-(1-oxo-2-propenyl)- structure
88238-55-5 structure
Product Name:Benzoic acid, 2-(1-oxo-2-propenyl)-
CAS No:88238-55-5
MF:C10H8O3
MW:176.168723106384
CID:640167
PubChem ID:19841725
Update Time:2025-04-19

Benzoic acid, 2-(1-oxo-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(1-oxo-2-propenyl)-
    • 2-prop-2-enoylbenzoic acid
    • 88238-55-5
    • DTXSID50600498
    • acryloylbenzoic acid
    • 2-Acryloylbenzoic acid
    • SCHEMBL14918787
    • Inchi: 1S/C10H8O3/c1-2-9(11)7-5-3-4-6-8(7)10(12)13/h2-6H,1H2,(H,12,13)
    • InChI Key: NJVBGHSJHNPENP-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1C(C=C)=O)=O

Computed Properties

  • Exact Mass: 176.047344113g/mol
  • Monoisotopic Mass: 176.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 54.4Ų
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